7-benzenesulfonyl-3,4-dihydro-2H-naphthalen-1-one

• Molecular Formula: C16H14O3S
• Molecular Weight: 286.3 g/mol
• IUPAC Name: 7-(benzenesulfonyl)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C16H14O3S/c17-16-8-4-5-12-9-10-14(11-15(12)16)20(18,19)13-6-2-1-3-7-13/h1-3,6-7,9-11H,4-5,8H2
• InChI Key: SMPRNGUYTLXVRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)S(=O)(=O)C3=CC=CC=C3)C(=O)C1

Description

7-benzenesulfonyl-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C16H14O3S and its molecular weight is 286.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Phenylsulfanyl-3,4-dihydro-2H-naphthalen-1-one ( ) was dissolved in 50 mL of MeOH and stirred at room temperature. OXONE™ (13.5 g, 22 mmol) was dissolved in 10 mL of water and added to the stirring reaction. The reaction mixture was stirred for 8 hours, and then evaporated under reduced pressure. The resulting aqueous residue was diluted with 200 mL of water and extracted three times with 100 mL of EtOAc. The combined extracts were dried over MgSO4, and the solvent was removed under reduced pressure to yield an oil which was eluted through silica gel with 1:1 EtOAc/hexanes. Removal of solvent under reduced pressure afforded 1.7 g (5.9 mmol, 59%) of 7-benzenesulfonyl-3,4-dihydro-2H-naphthalen-1-one as an oil. MS: 287 (M+H)+.